N-(3-acetylphenyl)-2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H23ClFN3O2/c1-15(27)16-3-2-4-19(11-16)24-21(28)14-26-9-7-25(8-10-26)13-17-5-6-18(23)12-20(17)22/h2-6,11-12H,7-10,13-14H2,1H3,(H,24,28)
• InChI Key: PHMQZKIFDKLZKN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2CCN(CC2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C21H23ClFN3O2
• Molecular Weight: 403.9 g/mol

Description

N-(3-acetylphenyl)-2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]acetamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as ACPCA and is synthesized through a specific method that involves several steps. The aim of

Mechanism of Action

The mechanism of action of ACPCA is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme, which is involved in the production of prostaglandins. Prostaglandins are involved in inflammation and pain, so the inhibition of COX can reduce these symptoms.
Biochemical and Physiological Effects:
ACPCA has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, more research is needed to determine the exact biochemical and physiological effects of ACPCA.

Advantages and Limitations for Lab Experiments

One advantage of ACPCA is its potential therapeutic applications, making it a promising candidate for drug development. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on ACPCA. One direction is to further investigate its mechanism of action, which could lead to the development of more effective drugs. Another direction is to investigate its potential use in cancer therapy, which could lead to the development of new cancer treatments. Additionally, more research is needed to determine the safety and efficacy of ACPCA in humans.
Conclusion:
In conclusion, ACPCA is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. Its synthesis method involves several steps, and it has been shown to have anti-inflammatory and analgesic effects, as well as potential anti-cancer properties. However, more research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Scientific Research Applications

ACPCA has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation. Additionally, ACPCA has been shown to have potential anti-cancer properties, making it a potential candidate for cancer therapy.